Propargyl-PEG4-NHS ester
Propargyl-PEG4-NHS ester
Propargyl-PEG4-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1428629-70-2
VCID:
VC0540342
InChI:
InChI=1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2
SMILES:
C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C16H23NO8
Molecular Weight:
357.36 g/mol
Propargyl-PEG4-NHS ester
CAS No.: 1428629-70-2
Cat. No.: VC0540342
Molecular Formula: C16H23NO8
Molecular Weight: 357.36 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1428629-70-2 |
| Molecular Formula | C16H23NO8 |
| Molecular Weight | 357.36 g/mol |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2 |
| Standard InChI Key | GRIZGOGILWMGRU-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
| Canonical SMILES | C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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